Cas no 1119450-79-1 (3-5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl-benzaldehyde)

• Product Name: 3-5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl-benzaldehyde
• CAS No: 1119450-79-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• MDL: MFCD12026829
• CID: 1069398
• PubChem ID: 25219242
• Update Time: 2025-04-20

3-5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[5-(Morpholin-4-ylmethyl)-1,2,4-oxadiazol-3-yl]-benzaldehyde
• 3-[5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl]-benzaldehyde
• LS-01549
• 1119450-79-1
• AKOS005171294
• 3-(5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl)benzaldehyde
• DTXSID601209829
• 3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde
• MFCD12026829
• 3-[5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde, AldrichCPR
• ALBB-004218
• STK503010
• 3-5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl-benzaldehyde

• MDL： MFCD12026829
• Inchi： 1S/C16H12N2O3/c19-10-12-5-4-6-13(9-12)16-17-15(21-18-16)11-20-14-7-2-1-3-8-14/h1-10H,11H2
• InChI Key： LYGAWYUALHLDSK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NC(C2C=CC=C(C=O)C=2)=NO1

Computed Properties

• Exact Mass: 280.08479225g/mol
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2Ų